Cas no 139481-59-7 (Candesartan)

• Product Name: Candesartan
• CAS No: 139481-59-7
• MF: C₂₄H₂₀N₆O₃
• MW: 440.45400428772
• MDL: MFCD00864463
• CID: 64600
• PubChem ID: 2541
• Update Time: 2026-01-21

Candesartan Chemical and Physical Properties

Names and Identifiers

• 1-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylic acid
• 2-Ethoxy-3-[[4-[2-(1H-tetrazol-5-yl)phenyl]phenyl]methyl]-3H-benzoimidazole-4-carboxylic acid
• Ethyl(2-ethoxy-1-benzimidazole)-7-carboxylate
• 1H-Benzimidazole-7-carboxylic acid
• 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 2-Ethoxy-1-(p-(o-1H-tetrazol-5-ylphenyl)benzyl)-7-benzimidazolecarboxylic acid
• 2-ethoxy-1-({2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl}methyl)-1H-benzimidazole-7-carboxylic acid
• Blopress
• Blopress (TN)
• C07468
• Candesartan (USAN)
• Candesartan [USAN:INN]
• CHEBI:3347
• CV 11974
• D00522
• Candesartan
• 2-Ethoxy 1-{[2′-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}benzimidazole-7-carboxylic acid
• 1-{[2′-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-2-ethoxybenzimidazole-7-carboxylic acid(Candesartan Cilexetil Related Compound G)
• Ratacand
• 2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
• S8Q36MD2XX
• C24H20N6O3
• J-007281
• NSC-755311
• MLS003915631
• EC 604-138-8
• candesartanum
• Tox21_112478_1
• L000156
• SCHEMBL3938
• CANDEMORE
• 2-ethoxy-1-[[2'-(2h-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1h-benzimidazole-7-carboxylic acid
• 2-ethoxy-3-[[4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
• NSC755311
• Z1741968269
• DTXSID0022725
• 139481-59-7
• 2-Ethoxy-3-((4-(2-(2H-tetrazol-5-yl)phenyl)phenyl)methyl)-3H-benzoimidazole-4-carboxylic Acid
• NSC-759858
• AB07470
• HTQMVQVXFRQIKW-UHFFFAOYSA-N
• CHEMBL1016
• SMR003500711
• 2-Ethoxy-3-[[4-[2-(1H-tetrazol-5-yl)phenyl]phenyl] methyl]-3H-benzoimidazole-4-carboxylic acid
• 2-Ethoxy-3-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid
• DB13919
• AM84369
• 2-ethoxy-1-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)-1H-1,3-benzodiazole-7-carboxylic acid
• Candesartan 100 microg/mL in Acetonitrile:Methanol
• NCGC00167474-02
• SR-05000001447-2
• HMS3715F13
• SR-05000001447
• MLS004774041
• 2-ethoxy-7-carboxy-1-(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methylbenzimidazole
• 2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-4-benzimidazolecarboxylic acid
• BDBM50240609
• NSC 759858
• BIDD:GT0350
• SR-05000001447-5
• 1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylic acid
• CANDESARTAN [VANDF]
• AKOS015888154
• CANDESARTAN [WHO-DD]
• AKOS025117340
• [3H]candesartan
• CELEXETIL
• 2-ethoxy-1-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylic acid
• 2-ethoxy-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylic acid
• 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)biphenyl-4ethyl))-1H-benzimidazole-7-carboxylic acid
• CANDESARTAN [MI]
• 2-ethoxy-1-[[2'-(1h-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1h-benzimidazole-7-carboxylic acid
• 2-Ethoxy-3-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid
• 2-Ethoxy-3-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzimidazole-4-carboxylic acid
• NSC759858
• 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid
• CANDESARTAN [HSDB]
• HSDB 7520
• STR09609
• 2-Ethoxy-1-[[2'-(1 H-tetrazol-5-yl)biphenyl-4-yl]methyl]-benzimidazole-7-carboxylic acid
• AB01275447_02
• MFCD00864463
• BCP9000479
• C09CA06
• SY065768
• HY-B0205
• CCG-269122
• NCGC00167474-06
• HMS2089M22
• Candesartan- Bio-X
• FT-0602912
• 2-Ethoxy-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid (Candesartan)
• CV-11974
• CAS-139481-59-7
• DTXCID202725
• 2-ethoxy-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid
• CCG-213059
• Tox21_112478
• TCV-116 (prodrug)
• 2-ethoxy-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4ethyl]}-1H-benzimidazole-7-carboxylic acid
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• A808309
• 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylic acid
• 2-Ethoxy-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic Acid
• BCPP000302
• AB01275447_03
• UNII-S8Q36MD2XX
• NS00009281
• 2-Ethoxy-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid(CV-11974)
• 2-ethoxy-1-{[2'-(2H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylic acid
• SW199612-2
• Candesartan (USAN/INN)
• Q415970
• A807545
• EN300-6491073
• CANDESARTAN CILEXETIL IMPURITY G [EP IMPURITY]
• Candesartan [INN]
• 2-(ethyloxy)-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylic acid
• GTPL6907
• NCGC00167474-01
• 1-[(2 inverted exclamation mark -(5-Tetrazolyl)-4-biphenylyl)methyl]-2-ethoxybenzimidazole-7-carboxylic Acid
• Pharmakon1600-01502288
• KS-5003
• 2-Ethoxy-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-benzimidazole-7-carboxylic acid
• candesartan (Atacand)
• 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylicacid
• AB01275447-01
• CANDESARTAN [USAN]
• s1578
• BC164271
• NCGC00167474-04
• HMS3651C13
• SMR002203608
• GTPL587
• Candesartan [USAN:INN:BAN]
• SR-05000001447-1
• 2-Ethoxy-1-((2-(1H-tetrazole-5-yl)biphenyl-4-yl)methyl)-1H-benzamidazole-7-carboxylic acid.
• 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid
• BCP01137
• BRD-K84091759-001-07-1
• BRD-K84091759-001-08-9

• MDL： MFCD00864463
• Inchi： 1S/C24H20N6O3/c1-2-33-24-25-20-9-5-8-19(23(31)32)21(20)30(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22-26-28-29-27-22/h3-13H,2,14H2,1H3,(H,31,32)(H,26,27,28,29)
• InChI Key： HTQMVQVXFRQIKW-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 440.16000
• Monoisotopic Mass: 440.159689
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder
• Density: 1.41
• Melting Point: 183-185 ºC
• Boiling Point: 754.8°C at 760 mmHg
• Flash Point: 410.3 °C
• Refractive Index: 1.746
• Water Partition Coefficient: Soluble in ethyl acetate, methanol, water (<1 mg/ml at 25°C), DMSO (88 mg/ml at 25°C), and ethanol (1 mg/ml at 25°C).
• PSA: 118.81000
• LogP: 4.02860

Candesartan Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26; S36
• RTECS：DD6671000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Candesartan

Comprehensive Guide to Candesartan (CAS No. 139481-59-7): Properties, Applications, and Market Insights

Candesartan (CAS No. 139481-59-7) is a widely recognized angiotensin II receptor blocker (ARB) primarily used in the management of hypertension (high blood pressure) and heart failure. As a selective AT1 subtype receptor antagonist, it effectively inhibits the vasoconstrictor effects of angiotensin II, making it a cornerstone in cardiovascular therapy. This article delves into the chemical properties, mechanism of action, therapeutic applications, and market trends of Candesartan, addressing common queries from healthcare professionals and researchers.

The molecular formula of Candesartan is C₂₄H₂₀N₆O₃, with a molar mass of 440.45 g/mol. Its IUPAC name is 2-ethoxy-1-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)-1H-benzimidazole-7-carboxylic acid. The compound exhibits high solubility in dimethyl sulfoxide (DMSO) and moderate solubility in methanol, which is critical for its formulation into oral medications. Researchers often search for "Candesartan solubility" or "Candesartan stability" to optimize drug delivery systems, reflecting its importance in pharmaceutical development.

One of the most searched topics related to Candesartan is its "mechanism of action." Unlike ACE inhibitors, Candesartan selectively blocks the AT1 receptor, preventing angiotensin II from binding and causing vasoconstriction. This unique action reduces blood pressure without affecting bradykinin metabolism, minimizing side effects like dry cough—a common issue with ACE inhibitors. Patients frequently ask, "How does Candesartan work?" or "Candesartan vs. Lisinopril: which is better?" highlighting the need for clear, patient-friendly explanations.

In clinical practice, Candesartan is prescribed for essential hypertension, heart failure with reduced ejection fraction (HFrEF), and diabetic nephropathy. Recent studies have explored its potential in COVID-19-related cardiovascular complications, a hot topic since 2020. Searches like "Candesartan and COVID-19" or "ARBs and lung protection" surged during the pandemic, underscoring the drug’s evolving role. Its once-daily dosing and minimal drug interactions make it a preferred choice for long-term therapy.

The pharmacokinetics of Candesartan are another area of interest. After oral administration, it is converted to its active form, Candesartan cilexetil, which achieves peak plasma concentration in 3–4 hours. Questions such as "Candesartan half-life" or "food effects on Candesartan absorption" are common among pharmacists optimizing treatment regimens. The drug’s renal excretion (60%) and hepatic metabolism (40%) necessitate dose adjustments in patients with kidney or liver impairment.

Market-wise, Candesartan remains a top-selling ARB, with generics dominating post-patent markets. Trends show increasing demand in aging populations and emerging economies. Analysts often query "Candesartan market size 2024" or "key manufacturers of Candesartan," reflecting its commercial significance. Environmental concerns like "Candesartan in wastewater" have also gained traction, aligning with global green pharmacy initiatives.

In summary, Candesartan (CAS No. 139481-59-7) exemplifies innovation in cardiovascular therapeutics. From its molecular structure to its real-world impact, this ARB addresses critical patient needs while adapting to scientific and societal shifts. By integrating SEO-friendly terms like "best time to take Candesartan" or "Candesartan side effects management," this guide aims to bridge gaps between clinical data and user queries, ensuring relevance in digital health landscapes.